Cas no 129521-51-3 (3H-1,2,4-Triazol-3-one,2,4-dihydro-5-(4-methoxyphenyl)-2,4-dimethyl-)

3H-1,2,4-Triazol-3-one,2,4-dihydro-5-(4-methoxyphenyl)-2,4-dimethyl- structure
129521-51-3 structure
Product Name:3H-1,2,4-Triazol-3-one,2,4-dihydro-5-(4-methoxyphenyl)-2,4-dimethyl-
CAS No:129521-51-3
MF:C11H13N3O2
MW:219.239822149277
CID:203883
PubChem ID:3075983
Update Time:2025-04-19

3H-1,2,4-Triazol-3-one,2,4-dihydro-5-(4-methoxyphenyl)-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one,2,4-dihydro-5-(4-methoxyphenyl)-2,4-dimethyl-
    • 5-(4-methoxyphenyl)-2,4-dimethyl-1,2,4-triazol-3-one
    • CHEMBL328989
    • 3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4-dimethyl-5-(4-methoxyphenyl)-
    • BRN 4190519
    • 129521-51-3
    • 2,4-Dihydro-2,4-dimethyl-5-(4-methoxyphenyl)-3H-1,2,4-triazol-3-one
    • DTXSID20156194
    • Inchi: 1S/C11H13N3O2/c1-13-10(12-14(2)11(13)15)8-4-6-9(16-3)7-5-8/h4-7H,1-3H3
    • InChI Key: HVSJFICQHASXNB-UHFFFAOYSA-N
    • SMILES: O=C1N(C)N=C(C2C=CC(=CC=2)OC)N1C

Computed Properties

  • Exact Mass: 219.10089
  • Monoisotopic Mass: 219.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 45.1Ų

Experimental Properties

  • Density: 1.21
  • Boiling Point: 304.9°Cat760mmHg
  • Flash Point: 138.2°C
  • Refractive Index: 1.589
  • PSA: 45.14
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